Cas no 1219795-16-0 (Diphenhydramine-d5 hydrochloride)

• Product Name: Diphenhydramine-d5 hydrochloride
• CAS No: 1219795-16-0
• MF: C₁₇H₂₂ClNO
• MW: 296.8
• MDL: MFCD12022195
• CID: 1065843
• PubChem ID: 76974743
• Update Time: 2025-05-21

Diphenhydramine-d5 hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diphenhydramine-d5 HCl (phenyl-d5)
• Diphenhydramine-d5 hydrochloride
• Diphenhydramine hydrochloride salt
• Diphenhydramine-d5 Hydrochloride (Phenyl-d5)
• Diphenhydramine D5 HydrochlorideQ: What is Diphenhydramine D5 Hydrochloride Q: What is the CAS Number of Diphenhydramine D5 Hydrochloride Q: What is the storage condition of Diphenhydramine D5 Hydrochloride Q: What are the applications of Diphenhydramine D5 Hydrochloride
• Diphenhydramine-d
• DTXSID601034131
• Diphenhydramine-d5 Hydrochloride (Phenyl-d5);2-[Phenyl(phenyl-d5)methoxy]-N,N-dimethylethanamine hydrochloride; Diphenhydramine-d5 hydrochloride; Diphenhydramine-D5 (phenyl-D5) hydrochloride
• Diphenhydramine-d5 HCl
• 1219795-16-0
• HY-B0303AS1
• MS-24258
• CS-0255658
• N,N-dimethyl-2-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]ethanamine;hydrochloride
• Diphenhydramine-d5 (hydrochloride)

• MDL： MFCD12022195
• Inchi： 1S/C17H21NO.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H
• InChI Key： PCHPORCSPXIHLZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C([H])=C([H])C([H])=C([H])C=1[H])OCCN(C)C.Cl

Computed Properties

• Exact Mass: 296.1703757g/mol
• Monoisotopic Mass: 296.1703757g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Diphenhydramine-d5 hydrochloride

Diphenhydramine-d5 Hydrochloride: A Comprehensive Overview

Diphenhydramine-d5 hydrochloride is a chemical compound with the CAS number 1219795-16-0, which represents a deuterated version of diphenhydramine hydrochloride. This compound is widely recognized in the pharmaceutical and research industries for its unique properties and applications. The addition of deuterium atoms in the molecule provides distinct advantages in certain experimental and therapeutic contexts, making it a valuable tool in modern medicine and scientific research.

The chemical structure of diphenhydramine-d5 hydrochloride consists of a diphenhydramine backbone with five deuterium atoms incorporated into the molecule. This substitution enhances its stability and alters its pharmacokinetic profile, which is particularly useful in studies requiring precise tracking of molecular behavior. Recent advancements in isotopic labeling techniques have further enhanced the utility of this compound, enabling researchers to conduct more accurate and detailed studies on its pharmacodynamics and metabolism.

One of the most significant applications of diphenhydramine-d5 hydrochloride is in clinical research, where it serves as a tracer in positron emission tomography (PET) imaging. By incorporating deuterium, the compound exhibits longer retention times within biological systems, allowing for more precise imaging and analysis. This has led to breakthroughs in understanding drug distribution and receptor binding mechanisms, particularly in the context of antihistamines and their role in treating allergic reactions.

Recent studies have also highlighted the potential of diphenhydramine-d5 hydrochloride in therapeutic settings. Researchers have demonstrated that the deuterated version exhibits reduced metabolic degradation compared to its non-deuterated counterpart, leading to prolonged efficacy and reduced side effects. This finding has significant implications for the development of next-generation antihistamines, particularly for patients requiring long-term treatment for chronic allergies or sleep disorders.

In addition to its clinical applications, diphenhydramine-d5 hydrochloride has become an essential tool in pharmacokinetic modeling and drug development. Its unique isotopic signature allows scientists to track its movement through biological systems with unprecedented accuracy, providing valuable insights into drug absorption, distribution, metabolism, and excretion (ADME) processes. This has facilitated the optimization of drug delivery systems and improved the overall efficiency of pharmaceutical research.

The synthesis of diphenhydramine-d5 hydrochloride involves advanced chemical techniques that ensure high purity and consistency. Recent innovations in synthetic methodologies have further streamlined the production process, making it more accessible for both academic and industrial use. The compound's availability has significantly contributed to its widespread adoption across various research domains.

Moreover, the use of diphenhydramine-d5 hydrochloride in preclinical studies has provided critical insights into its safety profile. Studies conducted on animal models have demonstrated that the deuterated version exhibits similar efficacy to conventional diphenhydramine hydrochloride but with a lower propensity for inducing adverse effects. These findings underscore its potential as a safer alternative for certain patient populations.

In conclusion, diphenhydramine-d5 hydrochloride stands as a testament to the advancements in isotopic chemistry and its application in modern medicine. Its unique properties make it an invaluable tool for researchers seeking to deepen their understanding of drug behavior and optimize therapeutic outcomes. As ongoing studies continue to uncover new applications and benefits, this compound is poised to play an increasingly pivotal role in both clinical practice and scientific discovery.